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Compound of Interest

Compound Name:
Methyl N-methylglycinate

hydrochloride

Cat. No.: B554668 Get Quote

For researchers and professionals in drug development, the safe handling and disposal of

chemical reagents is paramount. This guide provides detailed procedures for the proper

disposal of Methyl N-methylglycinate hydrochloride (also known as Sarcosine methyl ester

hydrochloride), ensuring laboratory safety and regulatory compliance.

Immediate Safety and Handling Precautions
Before initiating any disposal procedure, it is crucial to be aware of the hazards associated with

Methyl N-methylglycinate hydrochloride. This substance can cause skin and serious eye

irritation, and may also lead to respiratory irritation.[1][2][3] It is also hygroscopic and should be

protected from moisture.[1]

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment

when handling this compound. This includes:

Eye Protection: Chemical safety goggles or glasses that conform to OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166.[4][5]

Hand Protection: Wear appropriate protective gloves.[4]

Skin and Body Protection: Wear protective clothing to prevent skin exposure.[4][5]
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Respiratory Protection: If dust is generated, use a NIOSH or European Standard EN 149

approved respirator.[4][5]

Spill Management
In the event of a spill, follow these steps to ensure safe cleanup and containment:

Ventilate the Area: Ensure adequate ventilation.[4][5]

Avoid Dust Formation: Take care to not create dust when cleaning up the spill.[2][6]

Contain and Collect: Sweep or vacuum up the material and place it into a suitable, clean, dry,

and closed container for disposal.[4][5][7]

Decontaminate: Clean the spill area thoroughly.

Hazard Recommended Action Source

Skin Irritation
Wash off immediately with

plenty of soap and water.

Eye Irritation

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

[2][7]

Inhalation Move to fresh air. [7]

Ingestion
Clean mouth with water and

get medical attention.
[7]

Disposal Protocol
The primary method for the disposal of Methyl N-methylglycinate hydrochloride is through a

licensed professional waste disposal service.[6] Adherence to local and national regulations is

mandatory.[8]

Step-by-Step Disposal Procedure:

Containerization:
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Ensure the waste material is stored in its original container or a suitable, labeled, and

tightly closed container.[4][5]

Do not mix with other waste.

Handle uncleaned containers as you would the product itself.

Labeling:

Clearly label the waste container with the chemical name: "Methyl N-methylglycinate
hydrochloride" and any associated hazard symbols.

Storage:

Store the waste container in a cool, dry, and well-ventilated area away from incompatible

substances such as strong oxidizing agents, reducing agents, and bases.[1][2]

Arranging for Disposal:

Contact a licensed waste disposal company to arrange for pickup and disposal.

Provide the disposal company with the Safety Data Sheet (SDS) for Methyl N-
methylglycinate hydrochloride.

Follow all instructions provided by the waste disposal service.

Important Considerations:

Do Not Dispose Down the Drain: This product should not be allowed to enter drains.[1][6]

Regulatory Compliance: Waste disposal must be in accordance with all applicable national

and local regulations.[8] In some regions, this chemical is classified as hazardous waste.[1]

Disposal Workflow
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of Methyl N-methylglycinate hydrochloride.
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Preparation & Assessment

Disposal Procedure

Finalization

Start: Have Methyl
N-methylglycinate

hydrochloride for Disposal

Assess Quantity and
Contamination Level

Check Local and
National Regulations

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Package in a Labeled,
Sealed Container

Segregate from
Incompatible Waste

Store in a Designated
Cool, Dry, Ventilated Area

Contact Licensed
Waste Disposal Service

Schedule Waste Pickup

Complete All Necessary
Waste Manifests/
Documentation

End: Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Methyl N-methylglycinate hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. assets.thermofisher.cn [assets.thermofisher.cn]

2. fishersci.com [fishersci.com]

3. fishersci.com [fishersci.com]

4. Methyl glycinate hydrochloride(5680-79-5)MSDS Melting Point Boiling Density Storage
Transport [m.chemicalbook.com]

5. Sarcosine ethyl ester hydrochloride(52605-49-9)MSDS Melting Point Boiling Density
Storage Transport [m.chemicalbook.com]

6. cdnisotopes.com [cdnisotopes.com]

7. fishersci.com [fishersci.com]

8. tcichemicals.com [tcichemicals.com]

To cite this document: BenchChem. [Proper Disposal of Methyl N-methylglycinate
Hydrochloride: A Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b554668#methyl-n-methylglycinate-hydrochloride-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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